Di-t-butyl(3-methyl-2-butenyl)phosphine (40% in xylene), 98% Crophos(R)
Overview
Description
Di-t-butyl(3-methyl-2-butenyl)phosphine, also known as Crophos®, is a very reactive phosphine ligand . It is used in catalysts that are especially effective for coupling reactions involving bulky reactants .
Molecular Structure Analysis
The molecular formula of Di-t-butyl(3-methyl-2-butenyl)phosphine is C13H27P . The molecular weight is 214.327241 .Chemical Reactions Analysis
Di-t-butyl(3-methyl-2-butenyl)phosphine is known to be a very reactive phosphine ligand used in catalysts that are especially effective for coupling reactions involving bulky reactants .Physical And Chemical Properties Analysis
Di-t-butyl(3-methyl-2-butenyl)phosphine is a colorless liquid . The molecular formula is C13H27P and the molecular weight is 214.327241 .Scientific Research Applications
Synthesis of Ligands
Di-tert-butylphosphine can be used in the synthesis of a variety of ligands, such as Q-Phos, for C-N, C-O, and C-C bond-forming cross-coupling reactions .
Carbon-Carbon and Carbon-Heteroatom Bond Formation
RockPhos is a biphenyl-based phosphine ligand used with Pd (0) catalyst for carbon-carbon and carbon-heteroatom bond formation reactions .
2-Fluroethoxylation of Bromo-Chalcones
It can be employed in the 2-fluroethoxylation of bromo-chalcones in the presence of a palladium catalyst .
Conversion of Aryl Chlorides into Aryl Methoxides
This compound can be used in the conversion of aryl chlorides into aryl methoxides using RockPhos Pd G3 as a catalyst .
α-Arylation of Trimethylsilyl Enol Ethers with Aryl Halides
Tri-tert-butylphosphine is a preferred ligand in the palladium-catalyzed coupling of arylboronic acids with phenyliodonium ylides of hydroxyquinones. It is also used with Pd 2 (dba) 3 for the α-arylation of trimethylsilyl enol ethers with aryl halides .
Catalyst for Carbon-Carbon Bond Forming Reactions
Di-tert-butylphosphine is used as a catalyst for carbon-carbon bond-forming reactions. It is particularly useful in the synthesis of complex organic molecules .
Safety and Hazards
properties
IUPAC Name |
ditert-butyl(3-methylbut-2-enyl)phosphane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H27P/c1-11(2)9-10-14(12(3,4)5)13(6,7)8/h9H,10H2,1-8H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAWFNMSUKBTQIT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCP(C(C)(C)C)C(C)(C)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H27P |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Di-tert-butyl(3-methyl-2-butenyl)phosphine | |
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